Cas no 2229551-20-4 (3-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)-1,2-oxazole-5-carboxylic acid)

• Product Name: 3-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)-1,2-oxazole-5-carboxylic acid
• CAS No: 2229551-20-4
• MF: C₁₀H₁₃NO₅S
• MW: 259.278921842575
• CID: 6119492
• PubChem ID: 165694710
• Update Time: 2025-11-03

3-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)-1,2-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)-1,2-oxazole-5-carboxylic acid
• 2229551-20-4
• EN300-2006057

• Inchi： 1S/C10H13NO5S/c1-10(2)6(3-4-17(10,14)15)7-5-8(9(12)13)16-11-7/h5-6H,3-4H2,1-2H3,(H,12,13)
• InChI Key： PUVSTLFJKIKCKC-UHFFFAOYSA-N
• SMILES： S1(CCC(C2C=C(C(=O)O)ON=2)C1(C)C)(=O)=O

Computed Properties

• Exact Mass: 259.05144369g/mol
• Monoisotopic Mass: 259.05144369g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 106Ų

Additional information on 3-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)-1,2-oxazole-5-carboxylic acid

3-(2,2-Dimethyl-1,1-Dioxo-1λ6-Thiolan-3-Yl)-1,2-Oxazole-5-Carboxylic Acid: A Comprehensive Overview

The compound 3-(2,2-dimethyl-1,1-dioxo-1λ6-thiolan-3-yl)-1,2-oxazole-5-carboxylic acid (CAS No. 2229551-20-4) is a structurally complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of thiolesters and oxazoles, which are known for their versatile applications in drug design and material science. The molecule's unique structure, characterized by a thiolane ring fused with an oxazole moiety and a carboxylic acid group, makes it a subject of interest for researchers exploring novel chemical entities.

Recent studies have highlighted the importance of thiolane derivatives in medicinal chemistry due to their ability to mimic natural products and exhibit bioactive properties. The oxazole ring, a five-membered heterocycle containing one oxygen and one nitrogen atom, is known for its stability and ability to participate in hydrogen bonding. This feature enhances the compound's solubility and bioavailability, making it a promising candidate for drug delivery systems. The carboxylic acid group further adds functionality by enabling the formation of esters or amides, which can be tailored for specific therapeutic applications.

The synthesis of 3-(2,2-dimethyl-1,1-dioxo-1λ6-thiolan-3-yl)-1,2-oxazole-5-carboxylic acid involves a multi-step process that combines organic synthesis techniques such as nucleophilic substitution and cyclization reactions. Researchers have optimized these steps to achieve high yields and purity levels, ensuring the compound's suitability for advanced studies. The use of green chemistry principles in its synthesis has also been explored to minimize environmental impact and improve sustainability.

One of the most exciting developments in the study of this compound is its application in drug delivery systems. The molecule's ability to form stable nanoparticles or liposomes has been leveraged to enhance the efficacy of poorly soluble drugs. For instance, recent experiments have demonstrated that incorporating this compound into lipid-based formulations significantly improves drug encapsulation efficiency and release kinetics. This property makes it a valuable tool in the development of targeted therapies for chronic diseases such as cancer and cardiovascular disorders.

In addition to its pharmaceutical applications, 3-(2,2-dimethyl-1,1-dioxo-1λ6-thiolan-3-yl)-1,2-oxazole-5-carboxylic acid has shown potential in the field of biomaterials science. Its unique structural features allow it to act as a building block for creating novel polymers with tailored mechanical and thermal properties. Researchers have successfully synthesized biodegradable polymers incorporating this compound, which exhibit excellent biocompatibility and degradation profiles suitable for biomedical applications such as tissue engineering scaffolds.

The compound's antioxidant properties have also been investigated in recent studies. Its ability to scavenge free radicals and inhibit oxidative stress pathways makes it a potential candidate for combating age-related diseases and oxidative damage in biological systems. Preliminary in vitro assays have shown promising results, indicating that this compound could be developed into a natural antioxidant supplement or incorporated into cosmetic products to enhance skin health.

Furthermore, the synthetic versatility of this compound has opened new avenues for exploring its role in organic synthesis. Its thiolane ring can be modified by introducing various substituents, enabling the creation of libraries of related compounds for high-throughput screening. This approach has been particularly useful in identifying lead compounds for drug discovery programs targeting diverse therapeutic areas.

In conclusion, 3-(2,2-dimethyl-1,1-dioxo-1λ6-thiolan-3-Yl)-1,2-Oxazole-5-Carboxylic Acid (CAS No. 2229551